Cas no 2228847-45-6 (5-bromo-2-(oxiran-2-yl)methylpyridine)

• Product Name: 5-bromo-2-(oxiran-2-yl)methylpyridine
• CAS No: 2228847-45-6
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 6235398
• PubChem ID: 165693665
• Update Time: 2025-05-22

5-bromo-2-(oxiran-2-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(oxiran-2-yl)methylpyridine
• EN300-1907814
• 5-bromo-2-[(oxiran-2-yl)methyl]pyridine
• 2228847-45-6

• Inchi： 1S/C8H8BrNO/c9-6-1-2-7(10-4-6)3-8-5-11-8/h1-2,4,8H,3,5H2
• InChI Key： UUBFMZMIDFYEDG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CC1CO1

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.4Ų

Additional information on 5-bromo-2-(oxiran-2-yl)methylpyridine

5-Bromo-2-(oxiran-2-yl)methylpyridine (CAS No. 2228847-45-6): A Versatile Building Block in Modern Organic Synthesis

The 5-bromo-2-(oxiran-2-yl)methylpyridine (CAS No. 2228847-45-6) represents a highly valuable heterocyclic compound in contemporary pharmaceutical and materials chemistry. This brominated pyridine derivative featuring an epoxide functional group has gained significant attention in recent years due to its unique molecular architecture that enables diverse chemical transformations. The presence of both 5-bromo substitution and oxirane ring on the pyridine scaffold makes this compound particularly useful for cross-coupling reactions and ring-opening polymerization processes.

Recent trends in medicinal chemistry highlight the growing demand for functionalized pyridine building blocks, with 5-bromo-2-(oxiran-2-yl)methylpyridine emerging as a key intermediate in the synthesis of various bioactive molecules. The compound's dual reactivity - through both the bromine atom and epoxide moiety - allows for sequential modifications that are crucial in developing targeted drug candidates. Researchers particularly value its application in creating kinase inhibitors and allosteric modulators, addressing current therapeutic challenges in oncology and neurological disorders.

The physical properties of 5-bromo-2-(oxiran-2-yl)methylpyridine contribute to its widespread utility. Typically appearing as a white to off-white crystalline solid with moderate solubility in common organic solvents, this compound exhibits excellent stability under standard storage conditions. Its molecular weight of 228.06 g/mol and balanced lipophilicity profile make it particularly suitable for pharmaceutical applications where precise control over molecular properties is essential.

In material science applications, the epoxide-containing pyridine derivative serves as a crucial monomer for developing advanced polymers. The compound's ability to participate in both nucleophilic ring-opening reactions and metal-catalyzed coupling enables the creation of novel polymeric materials with tailored properties. Recent studies have demonstrated its effectiveness in producing self-healing materials and stimuli-responsive coatings, addressing current industry demands for smart materials in electronics and biomedical devices.

The synthetic versatility of 5-bromo-2-(oxiran-2-yl)methylpyridine extends to its use in click chemistry applications. The combination of bromopyridine and oxirane functionalities allows for orthogonal reaction pathways, making this compound particularly valuable in combinatorial chemistry and high-throughput screening. This characteristic aligns perfectly with current pharmaceutical industry trends toward fragment-based drug discovery and diversity-oriented synthesis.

Quality control aspects of 5-bromo-2-(oxiran-2-yl)methylpyridine production have become increasingly important. Advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy ensure the compound meets stringent quality standards required for research and industrial applications. The typical purity specification of ≥98% makes this building block suitable for most synthetic applications while maintaining excellent batch-to-batch consistency.

From an environmental perspective, the development of greener synthetic routes to 5-bromo-2-(oxiran-2-yl)methylpyridine has gained momentum. Recent innovations focus on catalytic methods that reduce waste generation and improve atom economy, responding to growing concerns about sustainable chemistry practices. These advancements position the compound favorably within the framework of green chemistry principles while maintaining its synthetic utility.

The commercial availability of 5-bromo-2-(oxiran-2-yl)methylpyridine has expanded significantly to meet rising demand from both academic and industrial researchers. Current market analysis indicates steady growth in consumption, particularly from the pharmaceutical intermediates sector and advanced materials development. Suppliers now offer various packaging options ranging from gram-scale quantities for research laboratories to kilogram quantities for industrial-scale applications.

Storage and handling recommendations for 5-bromo-2-(oxiran-2-yl)methylpyridine follow standard protocols for air-sensitive compounds. Best practices include storage under inert atmosphere at low temperatures (typically 2-8°C) in tightly sealed containers. These measures ensure long-term stability while preventing potential epoxide ring-opening through moisture exposure, maintaining the compound's reactivity for intended applications.

Future research directions for 5-bromo-2-(oxiran-2-yl)methylpyridine applications appear promising. Emerging studies explore its potential in bioconjugation chemistry, metal-organic frameworks, and covalent organic frameworks. These cutting-edge applications leverage the compound's unique structural features to address challenges in drug delivery, catalysis, and molecular recognition - areas of intense interest in both academic and industrial research communities.

For researchers considering 5-bromo-2-(oxiran-2-yl)methylpyridine for their projects, comprehensive safety data sheets and technical specifications are readily available from reputable suppliers. Proper risk assessment should always precede experimental work, with particular attention to standard laboratory safety protocols when handling this multifunctional organic compound.

The intellectual property landscape surrounding 5-bromo-2-(oxiran-2-yl)methylpyridine continues to evolve, with numerous patents filed for its applications in various fields. Recent filings highlight its use in developing next-generation therapeutics and functional materials, indicating sustained interest from innovation-driven organizations. This patent activity reflects the compound's ongoing relevance in addressing contemporary scientific and technological challenges.

In conclusion, 5-bromo-2-(oxiran-2-yl)methylpyridine (CAS No. 2228847-45-6) stands as a prime example of how carefully designed molecular architectures can enable diverse scientific advancements. Its balanced combination of reactivity, stability, and synthetic versatility ensures its continued importance across multiple chemistry disciplines. As research trends evolve toward more complex molecular targets and sophisticated materials, this compound will likely maintain its position as a valuable tool in the chemist's repertoire.